molecular formula C18H16N2O3 B8312966 1,5-Dibenzylpyrimidine-2,4,6(1h,3h,5h)-trione

1,5-Dibenzylpyrimidine-2,4,6(1h,3h,5h)-trione

Cat. No.: B8312966
M. Wt: 308.3 g/mol
InChI Key: FINYAXPVJHNQGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,5-Dibenzylpyrimidine-2,4,6(1h,3h,5h)-trione is a useful research compound. Its molecular formula is C18H16N2O3 and its molecular weight is 308.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H16N2O3

Molecular Weight

308.3 g/mol

IUPAC Name

1,5-dibenzyl-1,3-diazinane-2,4,6-trione

InChI

InChI=1S/C18H16N2O3/c21-16-15(11-13-7-3-1-4-8-13)17(22)20(18(23)19-16)12-14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,19,21,23)

InChI Key

FINYAXPVJHNQGW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2C(=O)NC(=O)N(C2=O)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 22.53 g (150 mmol) of benzylurea and 37.5 g (150 mmol) of diethyl benzylmalonate in 77 ml of methanol, 36.6 ml (150 mmol) of a 4.1M sodium methylate solution was added at room temperature, followed by refluxing for 16 hours. After the reaction mixture was cooled, the solvent was distilled off. After the residue was dissolved in water and insoluble substances were filtered out, the filtrate was adjusted to pH 3-4 by adding concentrated hydrochloric acid. The resulting precipitate was collected by filtration, washed with water and n-hexane-diethyl ether and dried to yield 48.35 g (quant., white crystal) of the desired product.
Quantity
22.53 g
Type
reactant
Reaction Step One
Quantity
37.5 g
Type
reactant
Reaction Step One
Name
sodium methylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
77 mL
Type
solvent
Reaction Step One

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